Patulin
Patulin
Patulin is a furopyran and lactone that is (2H-pyran-3(6H)-ylidene)acetic acid which is substituted by hydroxy groups at positions 2 and 4 and in which the hydroxy group at position 4 has condensed with the carboxy group to give the corresponding bicyclic lactone. A mycotoxin produced by several species of Aspergillus and Penicillium, it has antibiotic properties but has been shown to be carcinogenic and mutagenic. It has a role as an antimicrobial agent, a mycotoxin, a carcinogenic agent, a mutagen, a Penicillium metabolite and an Aspergillus metabolite. It is a furopyran, a lactol and a gamma-lactone.
Patulin, also known as claviform or expansin, belongs to the class of organic compounds known as pyrans. Pyrans are compounds containing a pyran ring, which is a six-member heterocyclic, non-aromatic ring with five carbon atoms, one oxygen atom and two ring double bonds. Patulin exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, patulin is primarily located in the cytoplasm. Outside of the human body, patulin can be found in pomes. This makes patulin a potential biomarker for the consumption of this food product. Patulin is a potentially toxic compound.
4-Hydroxy-4H-furo(3,2-c)pyran-2(6H)-one. A mycotoxin produced by several species of Aspergillus and Penicillium. It is found in unfermented apple and grape juice and field crops. It has antibiotic properties and has been shown to be carcinogenic and mutagenic and causes chromosome damage in biological systems.
Patulin, also known as claviform or expansin, belongs to the class of organic compounds known as pyrans. Pyrans are compounds containing a pyran ring, which is a six-member heterocyclic, non-aromatic ring with five carbon atoms, one oxygen atom and two ring double bonds. Patulin exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, patulin is primarily located in the cytoplasm. Outside of the human body, patulin can be found in pomes. This makes patulin a potential biomarker for the consumption of this food product. Patulin is a potentially toxic compound.
4-Hydroxy-4H-furo(3,2-c)pyran-2(6H)-one. A mycotoxin produced by several species of Aspergillus and Penicillium. It is found in unfermented apple and grape juice and field crops. It has antibiotic properties and has been shown to be carcinogenic and mutagenic and causes chromosome damage in biological systems.
Brand Name:
Vulcanchem
CAS No.:
149-29-1
VCID:
VC0190374
InChI:
InChI=1S/C7H6O4/c8-6-3-4-5(11-6)1-2-10-7(4)9/h1,3,7,9H,2H2
SMILES:
C1C=C2C(=CC(=O)O2)C(O1)O
Molecular Formula:
C7H6O4
Molecular Weight:
154.12 g/mol
Patulin
CAS No.: 149-29-1
Natural Products
VCID: VC0190374
Molecular Formula: C7H6O4
Molecular Weight: 154.12 g/mol
| CAS No. | 149-29-1 |
|---|---|
| Product Name | Patulin |
| Molecular Formula | C7H6O4 |
| Molecular Weight | 154.12 g/mol |
| IUPAC Name | 4-hydroxy-4,6-dihydrofuro[3,2-c]pyran-2-one |
| Standard InChI | InChI=1S/C7H6O4/c8-6-3-4-5(11-6)1-2-10-7(4)9/h1,3,7,9H,2H2 |
| Standard InChIKey | ZRWPUFFVAOMMNM-UHFFFAOYSA-N |
| SMILES | C1C=C2C(=CC(=O)O2)C(O1)O |
| Canonical SMILES | C1C=C2C(=CC(=O)O2)C(O1)O |
| Colorform | Compact prisms or thick plates from ether or chloroform White...crystalline solid CRYSTALS FROM BENZENE Colorless crystals, prisms, or plates from Et2O or trichloromethane |
| Melting Point | 111.0 °C 111°C |
| Physical Description | Solid |
| Description | Patulin is a furopyran and lactone that is (2H-pyran-3(6H)-ylidene)acetic acid which is substituted by hydroxy groups at positions 2 and 4 and in which the hydroxy group at position 4 has condensed with the carboxy group to give the corresponding bicyclic lactone. A mycotoxin produced by several species of Aspergillus and Penicillium, it has antibiotic properties but has been shown to be carcinogenic and mutagenic. It has a role as an antimicrobial agent, a mycotoxin, a carcinogenic agent, a mutagen, a Penicillium metabolite and an Aspergillus metabolite. It is a furopyran, a lactol and a gamma-lactone. Patulin, also known as claviform or expansin, belongs to the class of organic compounds known as pyrans. Pyrans are compounds containing a pyran ring, which is a six-member heterocyclic, non-aromatic ring with five carbon atoms, one oxygen atom and two ring double bonds. Patulin exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, patulin is primarily located in the cytoplasm. Outside of the human body, patulin can be found in pomes. This makes patulin a potential biomarker for the consumption of this food product. Patulin is a potentially toxic compound. 4-Hydroxy-4H-furo(3,2-c)pyran-2(6H)-one. A mycotoxin produced by several species of Aspergillus and Penicillium. It is found in unfermented apple and grape juice and field crops. It has antibiotic properties and has been shown to be carcinogenic and mutagenic and causes chromosome damage in biological systems. |
| Solubility | Soluble in ethanol, diethyl ether, acetone, benzene, and ethyl or amyl acetate Soluble in common organic solvents; insoluble in petroleum ether Soluble in wate |
| Synonyms | Patulin |
| Vapor Pressure | 6.8X10-6 mm Hg at 25 °C (est) |
| PubChem Compound | 4696 |
| Last Modified | Nov 11 2021 |
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